![molecular formula C14H12Cl2N2OS2 B2980251 2-(3,4-dichlorophenyl)-N-(thiophen-2-yl)thiazolidine-3-carboxamide CAS No. 2034378-06-6](/img/structure/B2980251.png)
2-(3,4-dichlorophenyl)-N-(thiophen-2-yl)thiazolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3,4-dichlorophenyl)-N-(thiophen-2-yl)thiazolidine-3-carboxamide, also known as DTT, is a chemical compound that has been widely studied for its potential therapeutic applications. DTT belongs to the thiazolidinedione class of compounds, which have been shown to have anti-inflammatory, antidiabetic, and anticancer properties.
Scientific Research Applications
Synthesis and Biological Activity
Synthesis and Anticancer Activity
Research has shown that derivatives of thiophene, such as thiophene-2-carboxamide compounds, exhibit good inhibitory activity against several cancer cell lines. These compounds, including those with a thiazolidinone ring, have been synthesized and evaluated for their potential as anticancer agents (Atta & Abdel‐Latif, 2021).
Antimicrobial and Antibacterial Properties
Heterocyclic compounds incorporating the thiophene-2-carboxamide structure have been synthesized and studied for their antimicrobial activities. These compounds have shown efficacy against various bacteria, indicating their potential as antibiotic and antibacterial drugs (Ahmed, 2007). Additionally, thiazolidinone hybrids have demonstrated promising antibacterial and antifungal activities, reinforcing the versatility of these compounds in developing new antimicrobial agents (Desai, Dodiya, & Shihora, 2011).
Docking Studies and Anti-microbial Evaluation
Research involving the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates has included docking studies and antimicrobial evaluations. These studies suggest that such compounds could be valuable in developing new antimicrobial agents with specific target interactions (Spoorthy, Kumar, Rani, & Ravindranath, 2021).
properties
IUPAC Name |
2-(3,4-dichlorophenyl)-N-thiophen-2-yl-1,3-thiazolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12Cl2N2OS2/c15-10-4-3-9(8-11(10)16)13-18(5-7-21-13)14(19)17-12-2-1-6-20-12/h1-4,6,8,13H,5,7H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKAOPMHSGYIODM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(N1C(=O)NC2=CC=CS2)C3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12Cl2N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4-dichlorophenyl)-N-(thiophen-2-yl)thiazolidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.